Cas no 1226412-59-4 (2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine)

• Product Name: 2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine
• CAS No: 1226412-59-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6016631
• PubChem ID: 62709080
• Update Time: 2025-05-20

2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine
• 1226412-59-4
• [2-(1,3-dioxaindan-5-yl)cyclopropyl]methanamine
• AKOS012001434
• EN300-1995960

• Inchi： 1S/C11H13NO2/c12-5-8-3-9(8)7-1-2-10-11(4-7)14-6-13-10/h1-2,4,8-9H,3,5-6,12H2
• InChI Key： SKSUAQBFGXZJJH-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1CC1CN

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine

2-(1,3-Dioxaindan-5-yl)cyclopropylmethanamine: A Comprehensive Overview

The compound CAS No. 1226412-59-4, also known as 2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. In this article, we delve into the details of its structure, synthesis, properties, and potential applications, supported by the latest research findings.

The molecular structure of 2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine is characterized by a cyclopropane ring fused with a dioxane moiety. The presence of the dioxane ring introduces significant steric hindrance and electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in determining the molecule's behavior in different chemical environments. For instance, researchers have explored the role of the cyclopropane ring in enhancing the compound's mechanical strength and thermal stability.

The synthesis of CAS No. 1226412-59-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dioxane ring through acid-catalyzed cyclization and the subsequent attachment of the cyclopropylmethanamine group. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be valuable in pharmaceutical applications.

One of the most intriguing aspects of 2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine is its versatile reactivity. The molecule exhibits unique bonding characteristics due to the strained cyclopropane ring, making it an attractive candidate for various chemical transformations. For example, recent research has demonstrated its ability to participate in [2+1] cycloaddition reactions under mild conditions, leading to novel macrocyclic structures with potential applications in drug delivery systems.

In terms of physical properties, this compound exhibits a high melting point and excellent solubility in organic solvents, making it suitable for use in a wide range of industrial processes. Its thermal stability has also been extensively studied, with recent experiments showing that it retains its structural integrity even at elevated temperatures. This property makes it an ideal candidate for applications in high-temperature polymerization reactions.

The potential applications of CAS No. 1226412-59-4 span multiple fields, including materials science, pharmaceuticals, and agrochemicals. In materials science, its unique mechanical properties make it a promising candidate for developing advanced polymers and composites. In the pharmaceutical industry, researchers are exploring its use as a building block for novel drug molecules with enhanced bioavailability and efficacy.

Recent studies have also highlighted the environmental compatibility of this compound. Its biodegradability under aerobic conditions has been assessed in laboratory settings, with encouraging results suggesting that it can be safely integrated into sustainable chemical processes. This aligns with growing industry trends toward green chemistry and environmentally friendly manufacturing practices.

In conclusion, 2-(1,3-dioxaindan-5-yl)cyclopropylmethanamine, or CAS No. 1226412-59-4, represents a cutting-edge molecule with immense potential across various scientific domains. Its unique structure, versatile reactivity, and favorable physical properties make it a valuable asset for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping future innovations.